Cas no 175161-39-4 (2-Naphthalenecarboxylic acid, 5-chloro-4-hydroxy-, Methyl ester)

2-Naphthalenecarboxylic acid, 5-chloro-4-hydroxy-, Methyl ester structure
175161-39-4 structure
Product Name:2-Naphthalenecarboxylic acid, 5-chloro-4-hydroxy-, Methyl ester
CAS No:175161-39-4
MF:C12H9ClO3
MW:236.651062726974
CID:832455
Update Time:2026-04-29

2-Naphthalenecarboxylic acid, 5-chloro-4-hydroxy-, Methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylic acid, 5-chloro-4-hydroxy-, Methyl ester
    • 5-CHLORO-4-HYDROXY-2-NAPHTHALENECARBOXYLIC ACID METHYL ESTER
    • methyl 5-chloro-4-hydroxynaphthalene-2-carboxylate
    • LogP
    • methyl 5-chloro-4-hydroxy-2-naphthoate
    • Methyl-5-chlor-4-hydroxy-2-naphthoat
    • Inchi: InChI=1S/C12H9ClO3/c1-16-12(15)8-5-7-3-2-4-9(13)11(7)10(14)6-8/h2-6,14H,1H3
    • InChI Key: KQFAUFCLBUQHRC-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=CC(=C2C(=C1)C=CC=C2Cl)O

Computed Properties

  • Exact Mass: 236.02407
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 46.53
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